Cas no 2227850-40-8 (rac-(1R,3S)-3-tert-butyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3S)-3-tert-butyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2227850-40-8
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• CID: 6235213
• PubChem ID: 165755990
• Update Time: 2025-11-06

rac-(1R,3S)-3-tert-butyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-tert-butyl-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1803431
• 2227850-40-8

• Inchi： 1S/C10H18O2/c1-9(2,3)7-6(8(11)12)10(7,4)5/h6-7H,1-5H3,(H,11,12)/t6-,7-/m0/s1
• InChI Key： GROBARORJSDUPL-BQBZGAKWSA-N
• SMILES： OC([C@H]1C(C)(C)[C@@H]1C(C)(C)C)=O

Computed Properties

• Exact Mass: 170.130679813g/mol
• Monoisotopic Mass: 170.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3S)-3-tert-butyl-2,2-dimethylcyclopropane-1-carboxylic acid

Rac-(1R,3S)-3-Tert-Butyl-2,2-Dimethylcyclopropane-1-Carboxylic Acid: A Comprehensive Overview

Rac-(1R,3S)-3-tert-butyl-2,2-dimethylcyclopropane-1-carboxylic acid is a compound with the CAS number 2227850-40-8. This compound is a cyclopropane derivative with a carboxylic acid group and a tert-butyl substituent. Its structure is characterized by a cyclopropane ring with two methyl groups at the 2-position and a tert-butyl group at the 3-position. The stereochemistry of the compound is defined as (1R,3S), which indicates the specific spatial arrangement of the substituents around the chiral centers.

The compound's cyclopropane ring is a key structural feature that contributes to its unique chemical properties. Cyclopropane rings are known for their strained geometry, which can influence reactivity and stability in various chemical reactions. The presence of the tert-butyl group adds steric bulk to the molecule, potentially affecting its physical properties such as solubility and melting point. The carboxylic acid functional group imparts acidic properties to the compound, making it potentially useful in reactions involving nucleophilic attack or esterification.

Recent studies have highlighted the importance of chiral cyclopropane derivatives in organic synthesis and drug discovery. The stereochemistry of this compound, specifically its (1R,3S) configuration, plays a crucial role in determining its biological activity and interactions with other molecules. Researchers have explored the use of such compounds in asymmetric synthesis, where their chiral centers can serve as templates for creating complex molecular architectures.

In terms of synthesis, rac-(1R,3S)-3-tert-butyl-2,2-dimethylcyclopropane-1-carboxylic acid can be prepared through various methods, including ring-closing metathesis and organocatalytic processes. These methods leverage the unique reactivity of cyclopropane rings to construct complex molecules with high precision. The use of organocatalysts has been particularly promising, as it allows for enantioselective synthesis of chiral compounds under mild conditions.

The application of this compound extends beyond organic synthesis. Its carboxylic acid functionality makes it a potential candidate for use in polymer chemistry, where it can serve as a monomer or crosslinking agent. Additionally, its steric properties may make it useful in materials science for designing self-healing polymers or stimuli-responsive materials.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with greater accuracy. By employing density functional theory (DFT) calculations, scientists have gained insights into the molecule's electronic structure and its potential interactions with biological systems. These studies have implications for drug design, where understanding molecular interactions is critical for developing effective therapeutic agents.

In conclusion, rac-(1R,3S)-3-tert-butyl-2,2-dimethylcyclopropane-1-carboxylic acid is a versatile compound with applications spanning organic synthesis, materials science, and drug discovery. Its unique structure and stereochemistry make it a valuable tool for researchers seeking to explore novel chemical reactions and develop innovative materials.